![molecular formula C10H4BrF6N B1381872 2-[2-Bromo-4,6-bis(trifluoromethyl)phenyl]acetonitrile CAS No. 1805277-63-7](/img/structure/B1381872.png)
2-[2-Bromo-4,6-bis(trifluoromethyl)phenyl]acetonitrile
Overview
Description
“2-[2-Bromo-4,6-bis(trifluoromethyl)phenyl]acetonitrile” is a chemical compound with the molecular formula C9H5BrF3N . It is used as a pharmaceutical intermediate .
Synthesis Analysis
The synthesis of trifluoromethylpyridine (TFMP) derivatives, which are structurally similar to the compound , has been extensively studied . These derivatives are used in the agrochemical and pharmaceutical industries, and their synthesis often involves the use of fluorine-containing moieties .
Molecular Structure Analysis
The molecular weight of “this compound” is 264.05 g/mol . The InChI Key is RYUZTTSDBHOIAF-UHFFFAOYSA-N . The compound’s structure includes a bromine atom, a trifluoromethyl group, and a nitrile group attached to a phenyl ring .
Physical And Chemical Properties Analysis
The compound has a density of 1.626 g/cm3 . It has a boiling point of 265°C to 266°C . The compound is slightly soluble in water .
Scientific Research Applications
Chemical Synthesis and Catalysis
Compounds similar to "2-[2-Bromo-4,6-bis(trifluoromethyl)phenyl]acetonitrile" are frequently used as intermediates in organic synthesis. For example, studies on palladium-catalyzed carbonylative cyclization of 2-bromobenzaldehyde with phenols showcase the synthesis of complex organic structures from bromo-substituted compounds, indicating potential pathways for utilizing this compound in synthesizing novel organic molecules (Cho, Baek, & Shim, 1999).
Material Science and Polymer Chemistry
In polymer chemistry, the specific characteristics of trifluoromethyl groups, akin to those in "this compound," contribute to the development of materials with unique properties. The research on ultrafast single-electron transfer living radical polymerization (SET-LRP) in acetonitrile highlights the role of polar solvents in facilitating polymerization processes, possibly opening up applications for similar compounds in creating novel polymeric materials (Enayati, Jezorek, Smail, Monteiro, & Percec, 2016).
Mechanism of Action
Target of Action
This compound is often used as a pharmaceutical intermediate , which suggests that it may be involved in the synthesis of drugs that target specific proteins or enzymes.
Pharmacokinetics
It’s worth noting that the compound is slightly soluble in water , which could impact its absorption and distribution in the body.
Properties
IUPAC Name |
2-[2-bromo-4,6-bis(trifluoromethyl)phenyl]acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4BrF6N/c11-8-4-5(9(12,13)14)3-7(10(15,16)17)6(8)1-2-18/h3-4H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFSZAWDQEGQYMI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(F)(F)F)CC#N)Br)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4BrF6N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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